Cas no 881019-59-6 (N-Benzyl-2-(piperidin-4-yl)acetamide)

• Product Name: N-Benzyl-2-(piperidin-4-yl)acetamide
• CAS No: 881019-59-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 4718234
• Update Time: 2025-06-13

N-Benzyl-2-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-2-(piperidin-4-yl)acetamide
• N-benzylpiperidin-4-yl-acetamide
• T3936
• 4-piperidineacetamide, N-(phenylmethyl)-, hydrochloride

• Inchi： 1S/C14H20N2O/c17-14(10-12-6-8-15-9-7-12)16-11-13-4-2-1-3-5-13/h1-5,12,15H,6-11H2,(H,16,17)
• InChI Key： DNKVXHHXDVPLPG-UHFFFAOYSA-N
• SMILES： O=C(CC1CCNCC1)NCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Topological Polar Surface Area: 41.1

Additional information on N-Benzyl-2-(piperidin-4-yl)acetamide

N-Benzyl-2-(piperidin-4-yl)acetamide and Its Significance in Modern Chemical Biology

N-Benzyl-2-(piperidin-4-yl)acetamide, a compound with the CAS number 881019-59-6, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a benzyl group and a piperidine moiety in its molecular framework suggests a rich chemical diversity that can be exploited for the development of novel bioactive molecules.

The N-Benzyl-2-(piperidin-4-yl)acetamide structure is not merely a synthetic curiosity but a strategic design choice that has been explored in various research settings. The piperidine ring, known for its ability to enhance solubility and metabolic stability, plays a crucial role in the pharmacokinetic profile of many drugs. When combined with the benzyl group, which can modulate electronic properties and binding interactions, the resulting molecule becomes a promising candidate for further investigation.

In the realm of drug discovery, N-Benzyl-2-(piperidin-4-yl)acetamide has been studied for its potential role in modulating biological pathways associated with neurological disorders. Recent advancements in chemical biology have highlighted the importance of small molecules that can interact with complex protein targets. The compound’s ability to engage with specific enzymes and receptors makes it an attractive candidate for further exploration in this context.

One of the most intriguing aspects of N-Benzyl-2-(piperidin-4-yl)acetamide is its versatility in synthetic chemistry. Researchers have leveraged this compound as a building block for more complex derivatives, demonstrating its utility in generating libraries of bioactive molecules. The benzyl group, in particular, offers a handle for further functionalization, allowing chemists to tailor the properties of the molecule to specific biological needs.

The pharmacological profile of N-Benzyl-2-(piperidin-4-yl)acetamide has been the subject of several preclinical studies. These investigations have revealed promising results regarding its interaction with target proteins and its potential therapeutic effects. For instance, studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammation and pain signaling. Such findings underscore the compound’s potential as a lead molecule for drug development.

The synthesis of N-Benzyl-2-(piperidin-4-yl)acetamide has also been optimized to ensure high yield and purity, making it accessible for large-scale applications. Modern synthetic techniques, including catalytic methods and flow chemistry, have been employed to streamline the production process. These advancements not only enhance efficiency but also contribute to the sustainability of pharmaceutical manufacturing.

From a computational chemistry perspective, N-Benzyl-2-(piperidin-4-yl)acetamide has been used as a model system to develop and validate predictive models for drug-like properties. By analyzing its molecular interactions and physicochemical characteristics, researchers have gained insights into how structural modifications can influence biological activity. This approach aligns with the growing trend toward de novo drug design, where computational tools play a pivotal role.

The role of N-Benzyl-2-(piperidin-4-yl)acetamide in interdisciplinary research is also noteworthy. Its study has bridged gaps between organic chemistry, medicinal chemistry, and pharmacology, fostering collaboration across different scientific disciplines. This interdisciplinary approach is essential for addressing complex biological questions and developing innovative therapeutic strategies.

Future directions for research on N-Benzyl-2-(piperidin-4-yl)acetamide include exploring its potential in combination therapies and investigating its mechanism of action in greater detail. The compound’s unique structural features make it a valuable tool for understanding how small molecules interact with biological systems at the molecular level. Such knowledge is critical for designing next-generation drugs with improved efficacy and safety profiles.

In conclusion, N-Benzyl-2-(piperidin-4-yl)acetamide (CAS number 881019-59-6) stands as a testament to the power of innovative chemical design in drug discovery. Its structural features, synthetic accessibility, and pharmacological potential make it a compelling subject for further research. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.